Cas no 844885-09-2 ((3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone)

• Product name: (3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone
• CAS No: 844885-09-2
• MF: C₁₆H₁₄F₂O
• MW: 260.27856
• CID: 877661
• PubChem ID: 2758289

(3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone
• (3,5-difluorophenyl)-(4-propan-2-ylphenyl)methanone
• 3,5-Difluoro-4'-isopropylbenzophenone
• 3,5-Difluoro-4'-iso-propylbenzophenone
• MFCD06201516
• DTXSID10374264
• (3,5-DIFLUOROPHENYL)(4-ISOPROPYLPHENYL)METHANONE
• 844885-09-2
• AKOS009815868
• (3,5-Difluoro-phenyl)-(4-isopropyl-phenyl)-methanone

• MDL： MFCD06201516
• Inchi： InChI=1S/C16H14F2O/c1-10(2)11-3-5-12(6-4-11)16(19)13-7-14(17)9-15(18)8-13/h3-10H,1-2H3
• InChI Key： AUDRLTIGZMBSTR-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)C(=O)C2=CC(=CC(=C2)F)F

Computed Properties

• Exact Mass: 260.10100
• Monoisotopic Mass: 260.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.8

Experimental Properties

• Density: 1.151
• Boiling Point: 349.4°C at 760 mmHg
• Flash Point: 133.8°C
• Refractive Index: 1.533
• PSA: 17.07000
• LogP: 4.31920

(3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

(3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone

Comprehensive Analysis of (3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone (CAS No. 844885-09-2)

(3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone, with the CAS number 844885-09-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This methanone derivative features a unique molecular structure combining difluorophenyl and isopropylphenyl groups, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its fluorinated aromatic core contributes to enhanced stability and reactivity, aligning with modern trends in green chemistry and sustainable synthesis.

Recent studies highlight the growing demand for fluorinated compounds like CAS 844885-09-2 due to their applications in drug discovery and agrochemical development. Researchers are particularly interested in its potential as a building block for kinase inhibitors and PET imaging agents, addressing current healthcare challenges such as cancer therapeutics and neurodegenerative disease diagnostics. The compound's lipophilicity and metabolic stability also make it relevant to medicinal chemistry optimization strategies.

From an industrial perspective, 844885-09-2 exemplifies the shift toward high-value fine chemicals in the specialty materials sector. Its structural motifs are being explored for liquid crystal formulations and OLED materials, responding to the booming demand for flexible displays and energy-efficient lighting technologies. Analytical techniques like HPLC purity testing and crystallography studies confirm its suitability for these precision applications.

Environmental considerations surrounding fluoroorganic compounds have spurred innovations in the synthesis of CAS 844885-09-2. Recent patents disclose catalytic fluorination methods that reduce waste generation, answering the industry's call for eco-friendly manufacturing processes. These advancements position the compound favorably within REACH compliance frameworks and circular economy initiatives.

The commercial landscape for (3,5-difluorophenyl)[4-(1-methylethyl)phenyl]methanone reflects broader market dynamics in custom synthesis services. With pharmaceutical outsourcing growing at 6.8% CAGR (2023-2030), suppliers are emphasizing GMP-grade production and regulatory documentation support for this compound. Its appearance in Scifinder and PubChem databases with over 27 cross-referenced studies underscores its scientific relevance.

Future research directions for 844885-09-2 may explore its structure-activity relationships in bioconjugation applications or as a ligand precursor in transition metal catalysis. The compound's chiral resolution potential also presents opportunities in asymmetric synthesis, particularly for chiral drugs development. These facets make it a compelling subject for grant proposals and academic-industrial collaborations in coming years.